Cas no 411209-78-4 (Benzoic acid, 4-amino-, (1S)-1-methylpropyl ester (9CI))
411209-78-4 structure
Product Name:Benzoic acid, 4-amino-, (1S)-1-methylpropyl ester (9CI)
CAS No:411209-78-4
MF:C11H15NO2
MW:193.242303133011
CID:1023139
PubChem ID:15311270
Update Time:2025-04-20
Benzoic acid, 4-amino-, (1S)-1-methylpropyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-amino-, (1S)-1-methylpropyl ester (9CI)
- 4-aminobenzoic acid (s)-s-butyl ester
- (2S)-2-Butanyl 4-aminobenzoate
- Benzoic acid,4-amino-,(1S)-1-methylpropyl ester(9ci)
- 411209-78-4
-
- Inchi: 1S/C11H15NO2/c1-3-8(2)14-11(13)9-4-6-10(12)7-5-9/h4-8H,3,12H2,1-2H3/t8-/m0/s1
- InChI Key: ROVCSQPVIUUCRI-QMMMGPOBSA-N
- SMILES: O(C(C1C=CC(=CC=1)N)=O)[C@@H](C)CC
Computed Properties
- Exact Mass: 193.110278721g/mol
- Monoisotopic Mass: 193.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 52.3Ų
Benzoic acid, 4-amino-, (1S)-1-methylpropyl ester (9CI) Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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